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Compound Name: Minocromil

Cat. No.: B1677146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the currently available physicochemical properties

of Minocromil. A comprehensive search of publicly accessible scientific databases and

literature has been conducted to gather information on its chemical identity and calculated

properties. However, a significant lack of experimentally determined physicochemical data, as

well as information regarding its mechanism of action and associated signaling pathways, is

noted. This document transparently presents the available information while highlighting the

existing data gaps to inform future research and development efforts.

Chemical Identity and Computed Properties
Minocromil is a pyridochromene derivative.[1] Its fundamental chemical identifiers and

computed physicochemical properties are summarized in the table below. These data are

primarily derived from computational models and are yet to be fully substantiated by extensive

experimental validation.
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Property Value Source

IUPAC Name

6-(methylamino)-4-oxo-10-

propylpyrano[3,2-g]quinoline-

2,8-dicarboxylic acid

PubChem[1]

Chemical Formula C₁₈H₁₆N₂O₆ PubChem[1]

Molecular Weight 356.3 g/mol PubChem[1]

XLogP3-AA (Computed) 2.7 PubChem[1]

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 4 PubChem

Experimental Physicochemical Data: A Notable Gap
Despite a thorough search of scientific literature and chemical databases, experimentally

determined data for several key physicochemical properties of Minocromil remain elusive. The

following properties lack available experimental values:

Melting Point: No experimental melting point has been reported.

Boiling Point: No experimental boiling point has been reported.

Water Solubility: Quantitative data on the water solubility of Minocromil is not available.

pKa: The acid dissociation constant(s) for Minocromil have not been experimentally

determined.

Physical State: The physical state of Minocromil at standard temperature and pressure has

not been described.

The absence of this critical experimental data presents a significant challenge in the

comprehensive characterization of Minocromil and may impact various aspects of drug

development, including formulation, pharmacokinetics, and toxicological assessments.
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Experimental Protocols
Consistent with the lack of experimental data, no detailed experimental protocols for the

determination of the aforementioned physicochemical properties of Minocromil could be

located. Standard methodologies for determining properties such as melting point (e.g.,

capillary melting point apparatus), water solubility (e.g., shake-flask method), and pKa (e.g.,

potentiometric titration, UV-spectrophotometry) would be applicable once the compound is

available for analysis.

Mechanism of Action and Signaling Pathways
Currently, there is a significant lack of information in the public domain regarding the

mechanism of action of Minocromil and any associated signaling pathways. Extensive

searches have not yielded any studies elucidating its biological targets or the cellular and

molecular pathways through which it may exert its effects. Consequently, the creation of a

diagram for signaling pathways, as initially intended, is not possible at this time.

Important Note on Compound Name Similarity
It is crucial to distinguish Minocromil from the well-known drug Minoxidil. During the literature

search, a significant number of results for "Minoxidil" were returned due to the similarity in their

names. Minoxidil is a potent vasodilator used to treat severe hypertension and androgenetic

alopecia, and its physicochemical properties and mechanism of action are well-documented.

Researchers and scientists are strongly advised to exercise caution and ensure they are

referencing the correct compound in their work to avoid confusion and erroneous data

attribution.

Conclusion
This technical guide consolidates the limited available information on the physicochemical

properties of Minocromil. While its chemical structure and some computed properties are

known, there is a clear and significant gap in the experimentally determined data for

fundamental properties such as melting point, boiling point, water solubility, and pKa.

Furthermore, its mechanism of action and involvement in any signaling pathways remain

uncharacterized in publicly accessible literature. This highlights a critical need for further

experimental investigation to fully elucidate the physicochemical profile and biological activity of

Minocromil to support any future research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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